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Compound of Interest
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Cat. No.: B054342 Get Quote

A comprehensive review of experimental data highlights the preferential accumulation of the

veterinary fluoroquinolone danofloxacin in lung tissue over plasma, supporting its efficacy in

treating respiratory infections in livestock and poultry.

Danofloxacin, a synthetic fluoroquinolone antimicrobial, consistently demonstrates significantly

higher concentrations in lung tissue compared to plasma across multiple animal species,

including cattle, swine, and chickens. This preferential distribution to the site of respiratory

infections is a key pharmacokinetic characteristic that underpins its therapeutic success. This

guide provides a comparative analysis of danofloxacin levels in these two critical biological

compartments, supported by experimental data and detailed methodologies.

Quantitative Analysis of Danofloxacin Distribution
The following tables summarize key pharmacokinetic parameters of danofloxacin in plasma

and lung tissue from various studies. These data illustrate the consistent finding of higher drug

accumulation in the lungs.
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Parameter Plasma
Pneumonic Lung
Tissue

Reference

Administration Route Intramuscular (IM) Intramuscular (IM) [1][2]

Dosage
1.25 mg/kg body

weight

1.25 mg/kg body

weight
[1][2]

Peak Concentration

(Cmax)
0.25 µg/mL 1.17 µg/g [1][2]

Time to Peak (Tmax) 0.80 hours 1.8 hours [1][2]

Ratio of Lung to

Plasma Cmax
- 4.7 Calculated

Area Under the Curve

(AUC)
-

3.6 times that of

plasma
[2]

Table 2: Danofloxacin Pharmacokinetics in Swine

Parameter Plasma Lung Tissue Reference

Administration Route Intramuscular (IM) Intramuscular (IM) [3][4][5]

Dosage
1.25 mg/kg body

weight

1.25 mg/kg body

weight
[3][4]

Peak Concentration

(Cmax)
0.40 mg/L 1.68 mg/L [3][4]

Time to Peak (Tmax) 1 hour 1 hour [3][4]

Ratio of Lung to

Plasma Cmax
- 4.2 Calculated

General Finding -
4 to 7 times plasma

concentration
[5]

Table 3: Danofloxacin Pharmacokinetics in Broiler Chickens
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Parameter Plasma Lung Tissue Reference

Administration Route Drinking Water Drinking Water [3][4][6]

Dosage
5 mg/kg body weight

for 3 days

5 mg/kg body weight

for 3 days
[3][4]

Steady-State

Concentration
0.21 mg/L 0.43 mg/kg [3][4]

Ratio of Lung to

Plasma Steady-State
- 2.05 Calculated

Single Oral

Administration (5

mg/kg)

Cmax: 0.5 µg/mL Cmax: 0.31 µg/g [6]

Experimental Protocols
The following methodologies are representative of the key experiments cited in the

comparative analysis.

Study in Calves with Acute Pneumonia
Animal Model: Calves with naturally induced acute pneumonia were used in two separate

studies.[1]

Drug Administration: Danofloxacin was administered via intramuscular (IM) injection at a

dose of 1.25 mg/kg of body weight.[1][2] In a separate part of the study, intravenous (IV)

injection was also used to determine bioavailability.[1]

Sample Collection: Plasma and lung tissue samples were collected at various time points

post-injection.[7] Specifically, in one study, calves were sacrificed at one of six post-injection

time points to collect both plasma and lung tissue.[7]

Analytical Method: Danofloxacin concentrations in plasma and lung tissue were quantified

using high-performance liquid chromatography (HPLC).[8]
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Animal Model: Male and female pigs weighing approximately 40 kg were used.[3][4]

Drug Administration: A single intramuscular (IM) injection of danofloxacin was administered

at a dose of 1.25 mg/kg of body weight.[3][4] Other routes, including oral gavage, in feed,

and in drinking water, were also investigated to confirm absorption.[5]

Sample Collection: Plasma and lung tissue samples were collected at various time points,

with peak concentrations observed at one hour post-dosing.[3][4]

Analytical Method: Danofloxacin levels were determined using validated analytical methods,

likely HPLC, to quantify the drug in plasma and tissue homogenates.[5]

Study in Broiler Chickens
Animal Model: 18-day old broiler chickens were used in the study.[3][4]

Drug Administration: Danofloxacin was administered in the drinking water at a dose

equivalent to 5 mg/kg of body weight for 3 days to achieve steady-state concentrations.[3][4]

Single intravenous (IV) and oral (p.o.) administrations were also performed in a separate

study.[6]

Sample Collection: Plasma and lung tissue samples were collected 12 hours after the

initiation of treatment to measure steady-state concentrations.[3][4] For the single-dose

study, plasma and various tissues were collected at different time points.[6]

Analytical Method: Danofloxacin concentrations were determined by specific and sensitive

high-performance liquid chromatography (HPLC) methods.[6]

Visualizing the Experimental Workflow
The following diagram illustrates a generalized workflow for the comparative analysis of

danofloxacin levels in plasma and lung tissue.
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Caption: Experimental workflow for danofloxacin analysis.

Conclusion
The presented data consistently demonstrates that danofloxacin achieves significantly higher

concentrations in lung tissue compared to plasma. This pharmacokinetic profile, characterized

by rapid absorption and extensive tissue penetration, particularly into the lungs, validates its

use for the treatment of bovine and swine respiratory diseases, as well as respiratory infections

in poultry. The lung-to-plasma concentration ratios, often exceeding 4-fold, indicate that plasma

concentrations may underestimate the drug's availability at the primary site of infection. This

comprehensive understanding of danofloxacin's distribution is crucial for optimizing dosing

regimens and ensuring therapeutic efficacy in veterinary medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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